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Compound of Interest

Compound Name: Ethanone, 1-(1-cycloocten-1-yl)-

Cat. No.: B144022

For Researchers, Scientists, and Drug Development Professionals

Introduction

"Ethanone, 1-(1-cycloocten-1-yl)-", also known as 1-acetylcyclooctene, is a versatile a,[3-
unsaturated ketone that serves as a valuable building block in organic synthesis. Its strained
eight-membered ring and conjugated enone system provide a unique platform for the
construction of complex molecular architectures, including bicyclic and functionalized
cyclooctane derivatives. This document provides detailed application notes and experimental
protocols for the use of "Ethanone, 1-(1-cycloocten-1-yl)-" in key synthetic transformations,
with a focus on the Michael addition reaction.

Physicochemical Properties

Property Value

Chemical Formula C10H160

Molecular Weight 152.23 g/mol

CAS Number 17339-74-1

Appearance Colorless to pale yellow liquid
Boiling Point Not readily available

Solubility Soluble in most organic solvents
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Key Applications in Organic Synthesis

The primary utility of "Ethanone, 1-(1-cycloocten-1-yl)-" lies in its ability to act as a Michael
acceptor. The electrophilic -carbon of the enone system is susceptible to attack by a wide
range of nucleophiles in a conjugate addition reaction, leading to the formation of a new
carbon-carbon or carbon-heteroatom bond. This reaction is a powerful tool for introducing
functionality and building molecular complexity.

Common nucleophiles (Michael donors) that can be employed in reactions with 1-
acetylcyclooctene include:

o Carbon Nucleophiles: Enolates (from malonates, [3-ketoesters, etc.), organocuprates (Gilman
reagents).

o Heteroatom Nucleophiles: Amines, thiols, alkoxides.

The resulting products, which are functionalized cyclooctanone derivatives, can serve as
intermediates in the synthesis of natural products, pharmaceuticals, and other biologically
active molecules.

Experimental Protocols
Michael Addition of Diethyl Malonate to Ethanone, 1-(1-
cycloocten-1-yl)-

This protocol describes the base-catalyzed Michael addition of diethyl malonate to 1-
acetylcyclooctene, a classic example of C-C bond formation via conjugate addition.

Reaction Scheme:
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Ethanone, 1-(1-cycloocten-1-yl)-

\

Diethyl Malonate ——— > Diethyl 2-(1-acetylcyclooctyl)malonate
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Figure 1: Michael addition of diethyl malonate.
Materials:
» Ethanone, 1-(1-cycloocten-1-yl)-
» Diethyl malonate
e Sodium ethoxide (NaOEt) or other suitable base (e.g., DBU)
e Anhydrous ethanol (or other suitable solvent)
e Hydrochloric acid (1 M)
 Diethyl ether
e Saturated sodium bicarbonate solution
e Brine
e Anhydrous magnesium sulfate
e Round-bottom flask
e Magnetic stirrer

o Reflux condenser
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e Separatory funnel

e Rotary evaporator

Procedure:

e To a solution of sodium ethoxide (1.1 eq.) in anhydrous ethanol in a round-bottom flask
under an inert atmosphere, add diethyl malonate (1.2 eq.) dropwise at 0 °C.

 Stir the mixture for 15-30 minutes at room temperature to ensure complete formation of the
enolate.

e Add a solution of "Ethanone, 1-(1-cycloocten-1-yl)-" (1.0 eq.) in anhydrous ethanol
dropwise to the reaction mixture.

o Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature and quench by the slow
addition of 1 M hydrochloric acid until the solution is neutral.

o Remove the ethanol under reduced pressure using a rotary evaporator.

 Partition the residue between diethyl ether and water.

o Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution
and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to afford the crude product.

» Purify the crude product by column chromatography on silica gel to yield the desired diethyl
2-(1-acetylcyclooctyl)malonate.

Quantitative Data (Representative):
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Reactant 1 Reactant 2 Base Solvent Time (h) Yield (%)
1-
Diethyl
acetylcyclooc NaOEt Ethanol 12 75-85
. malonate
ene

Note: Yields are highly dependent on reaction conditions and scale.

Conjugate Addition of an Organocuprate to Ethanone, 1-
(1-cycloocten-1-yl)-

This protocol outlines the reaction of a Gilman reagent (a lithium dialkylcuprate) with 1-
acetylcyclooctene, which selectively delivers an alkyl group to the B-position of the enone.

Reaction Scheme:

Ethanone, 1-(1-cycloocten-1-yl)-

>
3-Alkyl-1-cycloocten-1-yl ethanone
—>
Lithium Dialkylcuprate (RzCulLi)

Click to download full resolution via product page
Figure 2: Conjugate addition of an organocuprate.

Materials:

Ethanone, 1-(1-cycloocten-1-yl)-

Copper(l) iodide (Cul)

Alkyllithium reagent (e.g., methyllithium, n-butyllithium)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution
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» Diethyl ether

e Brine

e Anhydrous magnesium sulfate

e Schlenk flask or other suitable glassware for air-sensitive reactions
e Syringes

e Magnetic stirrer

e Low-temperature bath (e.g., dry ice/acetone)

Procedure:

e To a suspension of copper(l) iodide (1.0 eq.) in anhydrous diethyl ether or THF at -78 °C in a
Schlenk flask under an inert atmosphere, add the alkyllithium reagent (2.0 eq.) dropwise via
syringe.

 Allow the mixture to stir at -78 °C for 30-60 minutes to form the Gilman reagent.

e Add a solution of "Ethanone, 1-(1-cycloocten-1-yl)-" (1.0 eq.) in the same anhydrous
solvent dropwise to the freshly prepared Gilman reagent at -78 °C.

 Stir the reaction mixture at -78 °C and monitor the reaction progress by TLC.

o Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium
chloride solution at -78 °C.

o Allow the mixture to warm to room temperature and extract with diethyl ether.
o Separate the organic layer and wash with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by column chromatography on silica gel.
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Quantitative Data (Representative):

Reactant 1 Organocuprate Solvent Time (h) Yield (%)
1-

acetylcycloocten (CHs)2CulLi THF 2 80-90

e

1-

acetylcycloocten (n-Bu)2CulLi THF 3 75-85

e

Note: Yields are highly dependent on the nature of the organocuprate and reaction conditions.

Signaling Pathways and Logical Relationships

The utility of "Ethanone, 1-(1-cycloocten-1-yl)-" as a building block can be visualized through
a general workflow for the synthesis of more complex molecules.
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Michael Donor
Ethanone, 1-(1-cycloocten-1-yl)- (Nucleophile)
Michael Addition

:

Functionalized Cyclooctanone Intermediate

'

Further Transformations
(e.g., Cyclization, Reduction, Oxidation)

'

Complex Target Molecule
(e.g., Natural Product, Pharmaceutical)
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Figure 3: Synthetic workflow utilizing 1-acetylcyclooctene.

This workflow illustrates the central role of the Michael addition in transforming the relatively
simple starting material into a functionalized intermediate that can be further elaborated to
access a wide variety of complex target structures. The choice of the Michael donor and the
subsequent transformations determine the final molecular architecture.

Conclusion

"Ethanone, 1-(1-cycloocten-1-yl)-" is a valuable and reactive building block for organic
synthesis. Its participation in Michael addition reactions provides a reliable and efficient method
for the construction of functionalized eight-membered ring systems. The protocols and data
presented herein offer a starting point for researchers to explore the synthetic potential of this
versatile compound in the development of novel molecules for various applications, including
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drug discovery. Further exploration of different nucleophiles and subsequent transformations
will undoubtedly expand the utility of this important synthetic intermediate.

 To cite this document: BenchChem. [Application Notes and Protocols: "Ethanone, 1-(1-
cycloocten-1-yl)-" in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144022#ethanone-1-1-cycloocten-1-yl-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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